Cas no 84625-58-1 (Nap(4)-ppnhp)

• Product Name: Nap(4)-ppnhp
• CAS No: 84625-58-1
• MF: C₂₀H₂₆N₁₁O₁₅P₃
• MW: 753.406424999237
• CID: 723023
• Update Time: 2023-08-03

Nap(4)-ppnhp Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,monoanhydride with imidodiphosphoric acid,3'-[4-[(4-azido-2-nitrophenyl)amino]butanoate] (9CI)
• N-4-azido 2-nitrophenyl gamma-aminobutyryl-5-adenylyl imidodiphosphate
• Nap(4)-ppnhp
• Nap(4)-adoppnhp
• 9-{5-O-[{[{[{[5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxy-4,5-dihydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]amino}(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]pentofuranosyl}-9H-purin-6-amine
• 5'-Adenylic acid, monoanhydride with imidodiphosphoric acid, 3'-(4-((4-azido-2-nitrophenyl)amino)butanoate)

• Inchi： 1S/C20H26N11O15P3/c21-15-9-17(25-3-23-15)30(5-27-9)19-13(34)11(32)7(44-19)1-42-47(36,37)29-48(38,39)46-49(40,41)43-2-8-12(33)14(35)20(45-8)31-6-28-10-16(22)24-4-26-18(10)31/h3-6,8,12-14,19-20,32-35H,1-2H2,(H,40,41)(H2,21,23,25)(H2,22,24,26)(H3,29,36,37,38,39)/t8-,12-,13-,14-,19-,20-/m1/s1
• InChI Key： DBGUCIAXKSPQMW-XJBFIMGMSA-N
• SMILES： P(=O)(O)(OP(NP(=O)(O)OCC1=C([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)(=O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 753.082269
• Monoisotopic Mass: 753.082269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 49
• Rotatable Bond Count: 12
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 390

Experimental Properties

• Density: 2.53
• Boiling Point: 1198.1°C at 760 mmHg
• Flash Point: 678.4°C
• Refractive Index: 2.001